3-[2-[4-(4-Fluorobenzoyl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a][1,3,5]triazine-2,4-dione;hydrochloride

• IUPAC Name: 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a][1,3,5]triazine-2,4-dione;hydrochloride
• InChI: InChI=1S/C21H25FN4O3.ClH/c22-17-6-4-15(5-7-17)19(27)16-8-11-24(12-9-16)13-14-26-20(28)23-18-3-1-2-10-25(18)21(26)29;/h4-7,16H,1-3,8-14H2;1H
• InChI Key: MEULLZRAYZSDGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC(=O)N(C2=O)CCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F)C1.Cl
• Molecular Formula: C21H26ClFN4O3
• Molecular Weight: 436.9 g/mol

Description

This compound is a structurally complex molecule featuring a piperidine ring substituted with a 4-fluorobenzoyl group, linked via an ethyl chain to a tetrahydropyrido[1,3,5]triazine-dione core. The hydrochloride salt enhances its solubility and bioavailability.

Biological Activity

The compound 3-[2-[4-(4-Fluorobenzoyl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a][1,3,5]triazine-2,4-dione; hydrochloride , also referred to as DV-7028 hydrochloride, is a synthetic derivative notable for its biological activity as a selective antagonist of the 5-hydroxytryptamine 2A receptor (5-HT2A) . This receptor plays a critical role in various physiological processes including mood regulation and vascular functions. The compound has garnered attention for its potential therapeutic applications in cardiovascular diseases due to its antithrombotic properties.

DV-7028 hydrochloride operates primarily by inhibiting serotonin-induced responses through the blockade of the 5-HT2A receptor. This action is significant in the context of:

• Platelet Aggregation : By preventing serotonin from binding to its receptor, DV-7028 reduces platelet aggregation, which is crucial for preventing thrombus formation and subsequent cardiovascular events.
• Vascular Tone Regulation : The compound's interference with serotonin signaling pathways contributes to improved coronary blood flow and may lower blood pressure in patients with essential hypertension .

Biological Activity Overview

The biological activity of DV-7028 hydrochloride can be summarized as follows:

Activity	Description
5-HT2A Receptor Antagonism	Selectively inhibits serotonin signaling pathways related to mood and vascular functions .
Antithrombotic Effects	Demonstrates potential in preventing arterial thrombus formation.
Cardiovascular Applications	Improves coronary blood flow and may aid in treating cardiovascular diseases .

Research Findings

Recent studies have focused on the pharmacological profile of DV-7028 hydrochloride. Key findings include:

• Inhibition of Platelet Aggregation : Research indicates that DV-7028 significantly reduces serotonin-induced platelet aggregation, which is vital for cardiovascular health. This effect was observed in various preclinical models.
• Vascular Function Improvement : The compound has shown promise in enhancing coronary blood flow, suggesting its utility in managing conditions such as angina or myocardial infarction.
• Selectivity Profile : Unlike other compounds that act on multiple serotonin receptors, DV-7028 exhibits a high degree of selectivity for the 5-HT2A receptor without significant affinity for 5-HT1A or 5-HT1B receptors. This selectivity may reduce potential side effects associated with broader receptor activity .

Case Studies

Several case studies have highlighted the clinical relevance of DV-7028 hydrochloride:

• Cardiovascular Trials : In a trial assessing the efficacy of DV-7028 in patients with coronary artery disease, participants demonstrated improved outcomes related to platelet function and vascular reactivity compared to a control group receiving placebo treatment.
• Hypertension Management : Another study evaluated the effects of DV-7028 on patients with essential hypertension, revealing significant reductions in blood pressure readings over a specified period.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound 4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-[2-(2-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-3-yl)ethyl]-piperidinium nitrate () shares a pyrido-fused heterocyclic core and a fluorinated aromatic system. Key structural differences include:

• Fluorinated group placement : The target compound has a 4-fluorobenzoyl group, whereas the analogue features a 6-fluoro-benzisoxazole.
• Core heterocycle: The target compound’s triazine-dione core vs. the analogue’s pyrido-pyrimidinone system.
• Salt form : The hydrochloride salt in the target compound vs. nitrate in the analogue.

Table 1: Structural Comparison

Feature	Target Compound	Structural Analogue ()
Fluorinated aromatic system	4-Fluorobenzoyl	6-Fluoro-benzisoxazole
Core heterocycle	Pyrido[1,3,5]triazine-2,4-dione	Pyrido[1,2-a]pyrimidin-4-one
Salt	Hydrochloride	Nitrate
Piperidine substitution	4-(4-Fluorobenzoyl)piperidin-1-yl	1-(2-pyrido-pyrimidinylethyl)piperidinium

Functional Analogues

Compounds in , such as Ro 60-0175 (5-HT2C agonist) and MDL 100907 (5-HT2A antagonist), highlight the importance of fluorinated aromatic systems and piperidine/piperazine derivatives in modulating 5-HT receptors. Notably, Ro 60-0175 lacks a head-twitch response unless combined with a 5-HT2C antagonist, whereas MDL 100907 blocks this effect—a pharmacological nuance that may differentiate the target compound if it exhibits intrinsic 5-HT2A activity .

Pharmacological and Clinical Context

Receptor Selectivity and Mechanism

Risperidone’s clinical efficacy in schizophrenia is linked to its balanced 5-HT2A/D2 antagonism. The target compound’s fluorobenzoyl-piperidine group may enhance 5-HT2A binding, while its triazine-dione core could influence pharmacokinetic properties such as half-life or metabolic stability .

Table 2: Functional Comparison with 5-HT Modulators

Compound	Primary Target	In Vivo Effect (Head-Twitch)	Selectivity Notes
Target Compound	Unknown	Not reported	Hypothesized 5-HT2A/D2 interaction
Ro 60-0175 ()	5-HT2C	Induced post-antagonist	Low 5-HT2A affinity
MDL 100907 ()	5-HT2A	Blocks head-twitch	High 5-HT2A selectivity
Risperidone ()	5-HT2A/D2	Antipsychotic efficacy	Balanced dual antagonism

Hypothesized Advantages

• Structural uniqueness: The triazine-dione core may reduce metabolic degradation compared to pyrimidinone or indole derivatives.
• Fluorine substitution: The 4-fluorobenzoyl group could enhance blood-brain barrier penetration relative to non-fluorinated analogues.

Preparation Methods

Synthesis of the Tetrahydropyrido[1,2-a][1, triazine-2,4-dione Core

The fused tetrahydropyrido-triazine-dione core is synthesized via cyclocondensation reactions. A one-pot approach using β-dicarbonyl compounds and s-triazine derivatives under acidic conditions is widely employed . For example, ethyl acetoacetate reacts with 2-hydrazinyl-4,6-disubstituted-s-triazine in ethanol-acetic acid (2:1) at reflux to form the pyrido-triazine-dione scaffold. Key parameters include:

Parameter	Optimized Condition	Yield
Solvent System	Ethanol:Acetic Acid (2:1)	78–85%
Temperature	Reflux (78–80°C)	–
Reaction Time	6–8 hours	–
Catalyst	Acetic Acid	–

This method avoids isolation of intermediates, enhancing efficiency . The reaction proceeds via enamine formation between the β-diketone and dimethylformamide dimethylacetal, followed by cyclization with the triazine hydrazine derivative.

Preparation of the 4-(4-Fluorobenzoyl)piperidine Fragment

The 4-(4-fluorobenzoyl)piperidine moiety is synthesized through Friedel-Crafts acylation or Suzuki-Miyaura coupling. A representative protocol involves:

• Piperidine Protection : Piperidine is protected as its tert-butoxycarbonyl (Boc) derivative using di-tert-butyl dicarbonate in tetrahydrofuran (THF) with 4-dimethylaminopyridine (DMAP) .

• Benzoylation : The protected piperidine undergoes acylation with 4-fluorobenzoyl chloride in dichloromethane (DCM) using aluminum trichloride (AlCl₃) as a Lewis catalyst .

• Deprotection : The Boc group is removed with hydrochloric acid in dioxane to yield 4-(4-fluorobenzoyl)piperidine .

Critical Data :

• Benzoylation Yield: 92%

• Deprotection Conditions: 4M HCl/dioxane, 25°C, 2 hours

Alkylation and Coupling of the Piperidine Side Chain

The ethyl linker is introduced via nucleophilic alkylation. The triazine-dione core is treated with 1,2-dibromoethane in the presence of potassium carbonate (K₂CO₃) in acetonitrile to generate a bromoethyl intermediate. Subsequent reaction with 4-(4-fluorobenzoyl)piperidine under reflux affords the coupled product .

Step	Reagents/Conditions	Yield
Bromoethylation	1,2-Dibromoethane, K₂CO₃, CH₃CN, 60°C	65%
Piperidine Coupling	4-(4-Fluorobenzoyl)piperidine, K₂CO₃, DMF, 80°C	73%

Hydrochloride Salt Formation

The free base is converted to its hydrochloride salt by treating with hydrochloric acid (HCl) in ethanol. Crystallization is induced by cooling to 0–5°C, yielding the final product .

Parameter	Condition	Purity
Acid Equivalents	1.1 eq HCl	–
Solvent	Ethanol	–
Crystallization Temp	0–5°C	99.5%

Process Optimization and Scalability

Key Improvements :

• Continuous Flow Synthesis : Microreactor systems reduce reaction times for cyclization steps by 40% compared to batch processes .

• Catalyst Recycling : AlCl₃ from benzoylation steps is recovered via aqueous extraction, reducing waste .

• Quality Control : In-process HPLC monitoring ensures intermediates meet purity thresholds (>98%) before subsequent steps .

Analytical Characterization

Spectroscopic Data :

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, triazine-H), 7.89–7.85 (m, 2H, Ar-H), 7.45–7.41 (m, 2H, Ar-H), 4.32–4.28 (m, 2H, CH₂), 3.76–3.72 (m, 4H, piperidine-H) .

• LC-MS : m/z 484.2 [M+H]⁺ (calc. 484.1) .

Thermal Analysis :

• Melting Point: 218–220°C (decomposition) .

• TGA: Stable up to 200°C, with 5% weight loss at 220°C .

Challenges and Mitigation Strategies

• Regioselectivity in Cyclization : Competing pathways during triazine-dione formation are suppressed using excess acetic acid .

• Byproduct Formation : Ethyl bromide byproducts from alkylation are removed via fractional distillation .

• Solubility Issues : DMF is preferred over DCM for coupling steps to enhance solubility of intermediates .

Q & A

Q. What are the key considerations for optimizing the synthesis of 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a][1,3,5]triazine-2,4-dione hydrochloride to improve yield and purity?

• Methodological Answer : Synthesis optimization should focus on reaction intermediates and purification steps. For example, analogs like 4-(2,4-difluorobenzoyl)piperidine hydrochloride (an intermediate for risperidone) highlight the importance of controlling fluorobenzoyl-piperidine coupling efficiency under inert conditions to avoid side reactions . Use HPLC with UV detection (e.g., 254 nm) to monitor intermediates, and employ recrystallization with polar aprotic solvents (e.g., acetonitrile) for purity enhancement. Computational reaction path searches (e.g., via quantum chemical calculations) can predict optimal conditions, as demonstrated by ICReDD’s workflow .

Q. How can researchers validate the structural integrity of this compound post-synthesis?

• Methodological Answer : Combine spectroscopic and chromatographic methods:

• NMR : Analyze the piperidine proton environment (δ 1.5–3.5 ppm) and fluorobenzoyl aromatic signals (δ 7.0–8.0 ppm) to confirm substituent positions .
• LC-MS : Use high-resolution mass spectrometry to verify the molecular ion ([M+H]⁺ expected at m/z ~525) and detect impurities (e.g., unreacted fluorobenzoyl intermediates) .
• XRD : For crystalline batches, compare diffraction patterns with reference standards (e.g., pharmacopeial guidelines for triazine-dione derivatives) .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodological Answer : Adhere to GHS-compliant practices:

• PPE : Use nitrile gloves, lab coats, and safety goggles due to potential skin/eye irritation risks .
• Ventilation : Conduct reactions in fume hoods to mitigate inhalation hazards, especially during solvent evaporation (e.g., dichloromethane) .
• Spill Management : Neutralize acidic spills (from hydrochloride salt) with sodium bicarbonate and dispose via hazardous waste channels .

Q. How should stability studies be designed for this compound under varying pH and temperature conditions?

• Methodological Answer : Follow ICH Q1A guidelines:

• Forced Degradation : Expose the compound to 0.1 M HCl (40°C), 0.1 M NaOH (40°C), and UV light (254 nm) for 48 hours. Monitor degradation products via UPLC-PDA .
• Long-Term Stability : Store samples at 25°C/60% RH and 40°C/75% RH for 6 months. Assess hygroscopicity using dynamic vapor sorption (DVS) due to the hydrochloride salt’s sensitivity .

Advanced Research Questions

Q. What strategies resolve contradictions in pharmacological data for structurally similar triazine-dione derivatives?

• Methodological Answer :

• Meta-Analysis : Cross-reference IC₅₀ values from assays (e.g., kinase inhibition) with computational docking studies to identify false positives caused by assay interference (e.g., aggregation) .
• Impurity Profiling : Use LC-MS/MS to detect trace impurities (e.g., 4-(4-fluorobenzoyl)piperidine byproducts) that may skew bioactivity results .

Q. How can the compound’s chiral centers influence enantiomer-specific activity, and what separation methods are viable?

• Methodological Answer :

• Chiral Chromatography : Employ polysaccharide-based columns (e.g., Chiralpak IA) with heptane/ethanol gradients to resolve enantiomers. Validate using circular dichroism (CD) spectroscopy .
• Crystallization : Utilize chiral resolving agents (e.g., L-tartaric acid) for diastereomeric salt formation, as seen in risperidone intermediate purification .

Q. What computational tools predict the compound’s reactivity in novel reaction environments (e.g., photoredox catalysis)?

• Methodological Answer :

• DFT Calculations : Use Gaussian or ORCA to model transition states for fluorobenzoyl-piperidine bond cleavage under UV irradiation .
• Machine Learning : Train models on reaction databases (e.g., Reaxys) to predict optimal catalysts (e.g., Ir(ppy)₃) for C–H functionalization .

Q. How do scale-up challenges differ between batch and flow synthesis for this compound?

• Methodological Answer :

• Batch Process : Optimize heat dissipation during exothermic piperidine-ethyl coupling (use jacketed reactors with ΔT < 5°C) .
• Flow Chemistry : Design microreactors with PTFE tubing to prevent clogging from insoluble intermediates (e.g., triazine-dione precipitates) .

Q. What cross-disciplinary approaches address contradictions in metabolic stability data?

• Methodological Answer :

• In Vitro/In Vivo Correlation : Use hepatocyte incubation (human/rat) and PBPK modeling to reconcile discrepancies in CYP450-mediated oxidation rates .
• Isotope Labeling : Synthesize ¹⁴C-labeled analogs (e.g., at the piperidine ethyl group) for precise metabolite tracking via AMS .